Cas no 210576-61-7 (2-Chloro-5-(iodomethyl)thiazole)

• Product Name: 2-Chloro-5-(iodomethyl)thiazole
• CAS No: 210576-61-7
• MF: C₄H₃ClINS
• MW: 259.495790719986
• MDL: MFCD25996506
• CID: 5063620
• PubChem ID: 9816634
• Update Time: 2026-02-28

2-Chloro-5-(iodomethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(iodomethyl)thiazole
• Thiazole, 2-chloro-5-(iodomethyl)-
• 2-chloro-5-iodomethyl-thiazole
• SY251089
• 2-Chloro-5-(iodomethyl)thiazole

• MDL： MFCD25996506
• Inchi： 1S/C4H3ClINS/c5-4-7-2-3(1-6)8-4/h2H,1H2
• InChI Key： RHWVXAOTBJLWPC-UHFFFAOYSA-N
• SMILES： ICC1=CN=C(S1)Cl

Computed Properties

• Exact Mass: 258.87195g/mol
• Monoisotopic Mass: 258.87195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1

Additional information on 2-Chloro-5-(iodomethyl)thiazole

Comprehensive Overview of 2-Chloro-5-(iodomethyl)thiazole (CAS No. 210576-61-7): Properties, Applications, and Innovations

2-Chloro-5-(iodomethyl)thiazole (CAS No. 210576-61-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 2-position and an iodomethyl group at the 5-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and crop protection chemicals.

The growing demand for high-performance intermediates in drug discovery has propelled interest in 2-Chloro-5-(iodomethyl)thiazole. Researchers are increasingly exploring its potential in click chemistry and cross-coupling reactions, which are pivotal for constructing complex molecular architectures. Its reactivity profile, particularly the iodomethyl group, allows for versatile functionalization, making it a cornerstone in modern medicinal chemistry.

In the context of sustainable chemistry, 2-Chloro-5-(iodomethyl)thiazole aligns with the industry's shift toward green synthesis methodologies. Recent studies highlight its utility in catalyzed reactions, where it serves as a precursor for biodegradable compounds. This resonates with the global emphasis on environmentally friendly chemical processes, a topic frequently searched in academic and industrial circles.

From a commercial perspective, the compound's role in agrochemical innovation cannot be overstated. Its incorporation into pesticide formulations has shown promising results in enhancing crop yield and disease resistance, addressing critical challenges in food security. These applications are particularly relevant given the rising searches for sustainable agriculture solutions and precision farming technologies.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify the purity and structural integrity of 2-Chloro-5-(iodomethyl)thiazole. Quality control measures are paramount, as even minor impurities can impact its efficacy in downstream applications. This underscores the importance of high-purity synthesis, a recurring theme in chemical manufacturing discussions.

Looking ahead, the compound's potential in material science is an emerging area of exploration. Its thiazole core is being investigated for use in organic electronics and photovoltaic materials, tapping into the booming interest in renewable energy technologies. Such interdisciplinary applications highlight the versatility of 2-Chloro-5-(iodomethyl)thiazole beyond traditional domains.

In summary, 2-Chloro-5-(iodomethyl)thiazole (CAS No. 210576-61-7) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug development to sustainable agriculture—reflect its adaptability to contemporary scientific and industrial trends. As research continues to uncover new uses, this compound is poised to remain a key player in the chemical and life sciences sectors.